Cas no 1804656-47-0 (2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1804656-47-0
• MF: C₇H₃BrClF₂NO
• MW: 270.45862698555
• CID: 4858929
• Update Time: 2025-07-31

2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C7H3BrClF2NO/c8-6-5(7(10)11)4(9)1-3(2-13)12-6/h1-2,7H
• InChI Key： UZXIEIUUYOEZSX-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C=C(C=O)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde

Introduction to 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804656-47-0)

2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804656-47-0) is a highly versatile and structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromine, chlorine, and difluoromethyl functionalities, exhibits a range of properties that make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde is notable for its aromatic pyridine ring, which is substituted with a bromine atom at the 2-position, a chlorine atom at the 4-position, and a difluoromethyl group at the 3-position. The presence of these substituents imparts unique chemical and biological properties to the molecule, making it a valuable building block in synthetic chemistry.

In recent years, the study of halogenated pyridines has gained momentum due to their potential in drug discovery and development. The bromine and chlorine atoms in 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, which are crucial for the synthesis of complex organic molecules. Additionally, the difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are important considerations in drug design.

The aldehyde functionality at the 6-position of the pyridine ring is another key feature of 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde. This functional group can undergo a variety of reactions, including condensation with amines to form imines, reduction to alcohols, and oxidation to carboxylic acids. These transformations make it possible to generate a wide array of derivatives with diverse biological activities.

One of the most promising applications of 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, recent studies have shown that compounds derived from this scaffold can effectively inhibit kinases and proteases, which are key targets in cancer and inflammatory diseases. The ability to fine-tune the substituents on the pyridine ring allows researchers to optimize the potency and selectivity of these inhibitors.

Beyond its use as an enzyme inhibitor, 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde has also been explored for its potential as an intermediate in the synthesis of agrochemicals. The combination of halogenated and fluorinated functionalities makes it suitable for generating compounds with enhanced efficacy against pests and pathogens. This versatility has led to its adoption in both academic and industrial settings.

In terms of safety and handling, it is important to note that while 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde is not classified as a hazardous material or controlled substance, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and working under well-controlled conditions to minimize exposure risks.

The synthesis of 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde typically involves multistep procedures that require careful optimization. Common synthetic routes include sequential halogenation and difluoromethylation reactions followed by aldehyde formation. Advances in catalytic methods have significantly improved the efficiency and yield of these processes, making it more accessible for large-scale production.

In conclusion, 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804656-47-0) represents a valuable addition to the toolbox of medicinal chemists and pharmaceutical researchers. Its unique structural features and versatile reactivity profile make it an excellent starting point for developing novel therapeutic agents with broad applications in medicine and agriculture. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow further.